2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H24N4O/c1-15-6-8-17(9-7-15)22-20(26)14-25-12-10-16(11-13-25)21-23-18-4-2-3-5-19(18)24-21/h2-9,16H,10-14H2,1H3,(H,22,26)(H,23,24)
• InChI Key: NVSGASNIYWMOGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-N-(p-tolyl)acetamide, also known as BIA, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BIA belongs to the class of piperidine derivatives and has been found to exhibit a wide range of biological activities, making it a promising candidate for drug development.

Scientific Research Applications

Discovery of Clinical Candidates

One study focused on the discovery of a clinical candidate, K-604, which is an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1. This compound exhibits selectivity for human ACAT-1 over ACAT-2, which suggests its potential for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Synthesis of Novel Derivatives

Another study reports on the synthesis of novel benzo[4,5]imidazo[1,2-a]pyridine derivatives. These derivatives were synthesized through the reaction of 2-(1H-benzo[d]imidazol-2-yl)acetonitrile and different ethyl 2,4-dioxo-4-arylbutanoate derivatives, demonstrating a methodology for creating a range of compounds with potential biological activities (Goli-Garmroodi et al., 2015).

Antimicrobial Nano-Materials

A study on N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives found them to be more effective against fungi than bacteria. The study highlights the importance of certain substituents on the benzothiazole ring for enhancing anticandidal activity, indicating the potential for developing new antimicrobial agents (Mokhtari & Pourabdollah, 2013).

Antimicrobial and Antioxidant Agents

Further research into benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties synthesized through a novel method showed potent anti-microbial and good antioxidant activities. This study underscores the multifaceted potential of derivatives for therapeutic applications (Naraboli & Biradar, 2017).

Antiviral Agents

The development of antiviral agents, particularly those targeting human rhinovirus, was explored in a study that synthesized a series of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines. These compounds were designed based on the structure of Enviroxime, demonstrating the potential for new antirhinovirus therapies (Hamdouchi et al., 1999).